Empegdomide (CC-92480): A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Empegdomide (CC-92480): A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Empegdomide (also known as mezigdomide (B2442610) or CC-92480) is a novel, potent, and orally bioavailable small molecule that belongs to the class of Cereblon E3 ligase modulators (CELMoDs). It represents a significant advancement in the field of targeted protein degradation, demonstrating enhanced potency and a distinct mechanistic profile compared to earlier immunomodulatory drugs (IMiDs) like lenalidomide (B1683929) and pomalidomide (B1683931). Empegdomide exerts its anti-neoplastic and immunomodulatory effects by binding to the Cereblon (CRBN) protein, a substrate receptor of the CUL4-DDB1-RBX1 E3 ubiquitin ligase complex. This binding event allosterically modulates the E3 ligase, leading to the selective ubiquitination and subsequent proteasomal degradation of the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3). These transcription factors are critical for the survival and proliferation of multiple myeloma cells. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical and clinical data of empegdomide.
Discovery and Medicinal Chemistry
The development of empegdomide was driven by the need for more potent CELMoDs that could overcome resistance to existing IMiDs in multiple myeloma. The discovery process focused on optimizing the binding affinity to Cereblon and enhancing the degradation efficiency and kinetics of Ikaros and Aiolos.[1] This optimization was guided by both phenotypic screening and protein degradation data.[2] The structure of empegdomide was designed for rapid and maximal degradation of its target proteins.[3]
Synthesis
While the specific, multi-step synthesis of empegdomide is proprietary, the general synthetic approach for related compounds involves the coupling of a substituted isoindolinone core with a piperidinyl-glutarimide moiety. Key steps typically include the formation of the isoindolinone ring system, followed by the introduction of the glutarimide (B196013) portion, and subsequent functionalization to achieve the final compound.
Mechanism of Action
Empegdomide functions as a "molecular glue," inducing proximity between the E3 ubiquitin ligase complex and its target proteins.[4]
Signaling Pathway of Empegdomide-Induced Protein Degradation
Caption: Empegdomide's mechanism of action.
The key steps are:
-
Binding to Cereblon: Empegdomide binds with high affinity to the substrate receptor Cereblon (CRBN), a component of the CUL4-DDB1-RBX1 E3 ubiquitin ligase complex.[5][6]
-
Conformational Change and Neosubstrate Recruitment: This binding induces a conformational change in the CRBN substrate-binding pocket, creating a novel interface for the recruitment of neosubstrates, primarily the transcription factors Ikaros and Aiolos.[2][7]
-
Ubiquitination: The proximity of Ikaros and Aiolos to the E3 ligase complex facilitates their poly-ubiquitination.[7][8]
-
Proteasomal Degradation: The poly-ubiquitinated Ikaros and Aiolos are then recognized and degraded by the 26S proteasome.[7][8]
-
Downstream Effects: The degradation of these key transcription factors leads to the downregulation of c-Myc and IRF4, which are critical for myeloma cell survival.[8] This results in potent anti-proliferative and pro-apoptotic effects in multiple myeloma cells, including those resistant to lenalidomide and pomalidomide.[9][10] Empegdomide also exhibits immunomodulatory activity by enhancing T-cell activation.[9]
Quantitative Data
| Parameter | Value | Assay | Cell Line/System | Reference |
| Cereblon Binding Affinity (IC50) | ||||
| Empegdomide (CC-92480) | 0.03 µM | FRET Assay | In vitro | [6] |
| Lenalidomide | 1.27 µM | FRET Assay | In vitro | [10] |
| Anti-proliferative Activity (IC50) | ||||
| Empegdomide (CC-92480) | 0.04 to 5 nM | Cell Viability Assay | Panel of MM cell lines | [10] |
| Clinical Efficacy (Overall Response Rate - ORR) | ||||
| Empegdomide + Dexamethasone (B1670325) | 21.1% | Phase 1/2 Trial (NCT03374085) | Relapsed/Refractory Multiple Myeloma (RRMM) | [11] |
| Empegdomide + Dexamethasone (at MTD) | 40% | Phase 1/2 Trial (NCT03374085) | RRMM | [12] |
| Empegdomide + Dexamethasone (21/28-day schedule) | 55% | Phase 1/2 Trial (NCT03374085) | RRMM | [12] |
| Empegdomide + Dexamethasone (Dose-expansion) | 40.6% | Phase 1/2 Trial (NCT03374085) | RRMM | [13] |
| Empegdomide + Bortezomib (B1684674) + Dexamethasone | 84.2% | Phase 1/2 Trial (NCT03989414) | RRMM | [14] |
| Empegdomide + Carfilzomib + Dexamethasone | 85.2% | Phase 1/2 Trial (NCT03989414) | RRMM | [14] |
Experimental Protocols
Cereblon Binding Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)
This assay is used to determine the binding affinity of compounds to Cereblon in a competitive format.
Experimental Workflow for TR-FRET Cereblon Binding Assay
Caption: A typical workflow for a TR-FRET based Cereblon binding assay.[15]
Detailed Protocol:
-
Reagent Preparation:
-
Prepare a stock solution of the test compound (e.g., empegdomide) in DMSO.
-
Perform serial dilutions of the test compound in the assay buffer to create a concentration gradient.
-
Prepare solutions of GST-tagged human Cereblon protein, a Europium cryptate-labeled anti-GST antibody (donor), and a red-fluorescently labeled thalidomide (B1683933) analog (tracer/acceptor).[15]
-
-
Assay Procedure (384-well plate format):
-
Dispense a small volume (e.g., 5 µL) of the diluted test compound or control (DMSO) into the wells of a low-volume white plate.[15]
-
Add the GST-tagged Cereblon protein.
-
Add the pre-mixed HTRF reagents (anti-GST antibody labeled with Europium cryptate and the thalidomide-Red tracer). The final assay volume is typically 20 µL.[15]
-
-
Incubation:
-
Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.
-
-
Detection:
-
Read the plate on a TR-FRET compatible microplate reader. Excite the donor fluorophore (e.g., at 340 nm) and measure the fluorescence emission at two wavelengths: the donor emission (e.g., 620 nm) and the acceptor emission (e.g., 665 nm).[15]
-
-
Data Analysis:
-
Calculate the TR-FRET ratio (acceptor emission / donor emission) for each well.
-
Plot the TR-FRET ratio against the logarithm of the test compound concentration.
-
Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the test compound required to inhibit 50% of the tracer binding.[15]
-
Western Blot Analysis for Ikaros and Aiolos Degradation
This protocol is used to qualitatively and quantitatively assess the degradation of Ikaros and Aiolos in cells treated with empegdomide.[7]
Experimental Workflow for Western Blot Analysis
Caption: Workflow for Western blot analysis of Ikaros and Aiolos degradation.
Detailed Protocol:
-
Cell Culture and Treatment:
-
Preparation of Cell Lysates:
-
SDS-PAGE and Protein Transfer:
-
Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.
-
Transfer the separated proteins to a PVDF membrane.[16]
-
-
Immunoblotting:
-
Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[16]
-
Incubate the membrane with primary antibodies specific for Ikaros, Aiolos, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[16]
-
Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[16]
-
-
Detection and Analysis:
-
Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.
-
Capture the images and perform densitometric analysis to quantify the protein levels relative to the loading control.[18]
-
Cell Viability Assay (MTT or CellTiter-Glo®)
This assay measures the metabolic activity of cells as an indicator of cell viability to determine the anti-proliferative effects of empegdomide.
Detailed Protocol (MTT Assay):
-
Cell Seeding:
-
Seed multiple myeloma cells in a 96-well plate at a density of approximately 1 x 10⁴ cells/well and allow them to adhere overnight if applicable.[19]
-
-
Compound Treatment:
-
Treat the cells with a serial dilution of empegdomide or a vehicle control.
-
-
Incubation:
-
Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.[19]
-
-
MTT Addition:
-
Add MTT solution to each well to a final concentration of 0.45 mg/mL and incubate for 1 to 4 hours at 37°C.[20] Viable cells with active metabolism will convert the yellow MTT to a purple formazan (B1609692) product.[19]
-
-
Solubilization:
-
Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[20]
-
-
Absorbance Measurement:
-
Measure the absorbance at 570 nm using a microplate reader.
-
-
Data Analysis:
-
Subtract the background absorbance from all readings.
-
Plot the percentage of cell viability against the logarithm of the empegdomide concentration to determine the IC50 value.[19]
-
Clinical Development
Empegdomide (CC-92480) has undergone extensive clinical investigation, primarily in patients with relapsed/refractory multiple myeloma (RRMM).
-
Phase 1/2 Trial (NCT03374085): This first-in-human study evaluated the safety, pharmacokinetics, and efficacy of empegdomide alone and in combination with dexamethasone in heavily pretreated RRMM patients.[11][21][22] The study established the maximum tolerated dose (MTD) and the recommended Phase 2 dose (RP2D).[12][23] The combination showed promising efficacy and a manageable safety profile, with myelosuppression being the most common adverse event.[21]
-
Phase 1/2 Trial (NCT03989414): This study is investigating empegdomide in combination with other standard-of-care agents for multiple myeloma, such as proteasome inhibitors (bortezomib, carfilzomib) and anti-CD38 monoclonal antibodies (daratumumab).[14][24] Preclinical data showed synergistic anti-tumor activity with these combinations.[25]
-
Phase 3 Trial (SUCCESSOR-1, NCT number not explicitly found in provided snippets but mentioned as a planned trial): A Phase 3 study is planned to compare empegdomide in combination with bortezomib and dexamethasone against pomalidomide, bortezomib, and dexamethasone in patients with RRMM.[13][26]
Empegdomide is also being investigated in other hematological malignancies and autoimmune diseases like systemic lupus erythematosus (SLE).[27]
Conclusion
Empegdomide (CC-92480) is a potent, next-generation Cereblon E3 ligase modulator that has demonstrated significant preclinical and clinical activity in multiple myeloma. Its mechanism of action, involving the targeted degradation of Ikaros and Aiolos, leads to profound anti-tumor and immunomodulatory effects. The ongoing clinical trials will further delineate its role in the treatment of multiple myeloma and other diseases, potentially offering a new therapeutic option for patients with relapsed or refractory disease. This technical guide provides a comprehensive overview of the key aspects of empegdomide's discovery and development for researchers and clinicians in the field.
References
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- 2. researchgate.net [researchgate.net]
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- 8. Rate of CRL4(CRBN) substrate Ikaros and Aiolos degradation underlies differential activity of lenalidomide and pomalidomide in multiple myeloma cells by regulation of c-Myc and IRF4 - PubMed [pubmed.ncbi.nlm.nih.gov]
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- 13. P868: MEZIGDOMIDE (MEZI) PLUS DEXAMETHASONE (DEX) IN PATIENTS (PTS) WITH RELAPSED/REFRACTORY MULTIPLE MYELOMA (RRMM): RESULTS FROM THE DOSE-EXPANSION PHASE OF THE CC-92480-MM-001 TRIAL - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Targeting degradation of IKZF1 and IKZF3 through modulation of the E3 ligase substrates in the context of cellular therapies for multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
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- 16. benchchem.com [benchchem.com]
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- 18. Rate of CRL4CRBN substrate Ikaros and Aiolos degradation underlies differential activity of lenalidomide and pomalidomide in multiple myeloma cells by regulation of c-Myc and IRF4 - PMC [pmc.ncbi.nlm.nih.gov]
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- 20. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 21. curetoday.com [curetoday.com]
- 22. euclinicaltrials.eu [euclinicaltrials.eu]
- 23. myeloma.org [myeloma.org]
- 24. researchgate.net [researchgate.net]
- 25. researchgate.net [researchgate.net]
- 26. A phase 3, two-stage,randomized, multicenter, open-label study comparing Mezigdomide(CC-92480), Bortezomib and Dexamethasone (MeziVd)versus Pomalidomide,Bortezomib and Dexamethasone (PVD) in subjects with Relapsed or RefractoryMultiple myeloma (RRMM): successor-1 [mdanderson.org]
- 27. Molecular Mechanisms of Cereblon-Interacting Small Molecules in Multiple Myeloma Therapy - PMC [pmc.ncbi.nlm.nih.gov]
